![molecular formula C15H17N3O2 B2386252 N-(4-Methoxy-2-methylphenyl)-5,6-dimethylpyrimidine-4-carboxamide CAS No. 2415468-80-1](/img/structure/B2386252.png)
N-(4-Methoxy-2-methylphenyl)-5,6-dimethylpyrimidine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-Methoxy-2-methylphenyl)-5,6-dimethylpyrimidine-4-carboxamide, also known as MMV008138, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MMV008138 belongs to the class of pyrimidine derivatives and has been found to exhibit potent antimalarial activity.
Mechanism of Action
The exact mechanism of action of N-(4-Methoxy-2-methylphenyl)-5,6-dimethylpyrimidine-4-carboxamide is not yet fully understood. However, it is believed that this compound targets the parasite's dihydroorotate dehydrogenase (DHODH) enzyme, which is essential for the parasite's survival. DHODH plays a crucial role in the biosynthesis of pyrimidine nucleotides, which are required for DNA and RNA synthesis in the parasite.
Biochemical and Physiological Effects
This compound has been found to exhibit low toxicity in mammalian cells, making it a promising candidate for further development as an antimalarial drug. In addition, this compound has been found to have good pharmacokinetic properties, including good oral bioavailability and a long half-life.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(4-Methoxy-2-methylphenyl)-5,6-dimethylpyrimidine-4-carboxamide for lab experiments is its potent antimalarial activity, which makes it an ideal compound for testing against the parasite. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to formulate for in vivo studies.
Future Directions
There are several potential future directions for the research and development of N-(4-Methoxy-2-methylphenyl)-5,6-dimethylpyrimidine-4-carboxamide. One possibility is to explore its potential as a combination therapy with other antimalarial drugs to improve its efficacy and reduce the risk of drug resistance. Another direction is to investigate its potential as a treatment for other parasitic diseases, such as leishmaniasis and trypanosomiasis. Furthermore, this compound could be modified to improve its solubility and bioavailability, making it a more effective drug candidate. Overall, this compound holds great promise as a potential antimalarial drug, and further research is needed to fully explore its therapeutic potential.
Synthesis Methods
The synthesis of N-(4-Methoxy-2-methylphenyl)-5,6-dimethylpyrimidine-4-carboxamide involves a multistep process that starts with the reaction of 4-methoxy-2-methylbenzoic acid with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with 5,6-dimethylpyrimidine-4-amine in the presence of a base to form this compound. The overall yield of this synthesis method is approximately 20%.
Scientific Research Applications
N-(4-Methoxy-2-methylphenyl)-5,6-dimethylpyrimidine-4-carboxamide has been extensively studied for its potential antimalarial activity. In vitro studies have shown that this compound exhibits potent activity against Plasmodium falciparum, the parasite responsible for the most severe form of malaria. Furthermore, this compound has been found to be effective against multidrug-resistant strains of the parasite.
properties
IUPAC Name |
N-(4-methoxy-2-methylphenyl)-5,6-dimethylpyrimidine-4-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17N3O2/c1-9-7-12(20-4)5-6-13(9)18-15(19)14-10(2)11(3)16-8-17-14/h5-8H,1-4H3,(H,18,19) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YCPDZVDDEYFTRP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)OC)NC(=O)C2=NC=NC(=C2C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17N3O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.31 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.